1-[3-(Hydroxymethyl)-3-methyl-2,4-dihydroquinolin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[3-(hydroxymethyl)-3-methyl-2,4-dihydroquinolin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C14H17NO2/c1-3-13(17)15-9-14(2,10-16)8-11-6-4-5-7-12(11)15/h3-7,16H,1,8-10H2,2H3
• InChI Key: ZTHMLFLAZQSAGT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C2N(C1)C(=O)C=C)CO
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• CAS No.: 2305457-26-3

Description

Compounds of this type generally belong to a class of organic compounds known as quinolines, which are aromatic compounds containing a quinoline moiety. Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It is a colorless hygroscopic liquid with a strong odor. Aged samples, if exposed to light, become yellow and later brown.

Molecular Structure Analysis

The molecular structure of quinolines consists of a benzene ring fused to a pyridine ring. This forms a bicyclic structure with two rings, where the benzene ring is an aromatic hydrocarbon and the pyridine ring is a heterocycle that includes a nitrogen atom.

Chemical Reactions Analysis

Quinolines can undergo a variety of chemical reactions. They can act as bidentate ligands in coordination chemistry. They can also participate in electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure. Quinolines are generally soluble in most organic solvents and are slightly soluble in water.

Mechanism of Action

The mechanism of action of quinoline-based compounds can vary widely depending on their specific structure and the biological system in which they are acting. Some quinoline derivatives have been found to have antimalarial, antibacterial, and anti-inflammatory properties.

Safety and Hazards

Like all chemicals, handling quinolines should be done with the appropriate safety precautions. They can cause burns and eye damage, and may be harmful if inhaled. Always refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

The future research directions for quinoline derivatives are vast, given their wide range of biological activities. They are being explored for potential use in the treatment of various diseases, including cancer, malaria, and bacterial infections.